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Compound of Interest

Compound Name: 2-Sulfobenzoic acid hydrate

Cat. No.: B046035 Get Quote

Introduction

2-Sulfobenzoic acid hydrate is a white crystalline solid soluble in water and alcohol.[1][2]

While it serves as a versatile building block in organic synthesis, particularly for dyes and

pharmaceutical intermediates, its direct application as a primary reactant or catalyst in redox

reactions is not extensively documented in publicly available scientific literature.[2][3] These

application notes consolidate the available information and provide theoretical context for its

potential roles in oxidation-reduction chemistry.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 2-Sulfobenzoic acid
hydrate is essential for its potential application in any chemical reaction.

Property Value Source

Molecular Formula C₇H₈O₆S [4]

Molecular Weight 220.20 g/mol [4]

Appearance White crystalline solid [1]

Solubility
Soluble in water and alcohol;

insoluble in ether
[2]

Melting Point ~68-72 °C [5]
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Potential Roles in Redox Reactions
While specific protocols are not readily available, the structure of 2-sulfobenzoic acid suggests

potential, albeit underexplored, roles in redox chemistry. The presence of both a carboxylic acid

and a sulfonic acid group on the benzene ring can influence the electronic environment and

solubility, which are key factors in redox processes.

As a Proton Source and Electrolyte
The acidic protons from both the sulfonic acid and carboxylic acid moieties can play a crucial

role in proton-coupled electron transfer (PCET) reactions. In electrochemical applications, it

could potentially serve as a supporting electrolyte due to its ability to dissociate in polar

solvents.

Conceptual Experimental Workflow for Electrochemical Studies

The following diagram illustrates a conceptual workflow for investigating the electrochemical

properties of 2-Sulfobenzoic acid hydrate.
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Preparation Experimentation

Analysis

Prepare Electrolyte Solution
(2-Sulfobenzoic acid hydrate in solvent)

Assemble Electrochemical Cell
(Working, Counter, Reference Electrodes)

Cyclic Voltammetry (CV)
(Scan potential range)

Controlled Potential Electrolysis
(Hold at specific potential)

Analyze Electrolysis Products
(e.g., by chromatography, spectroscopy)

Analyze CV Data
(Identify redox peaks)

Catalyst Formation

Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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